3-[[3-(Trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]piperidine-2,6-dione

• IUPAC Name: 3-[[3-(trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]piperidine-2,6-dione
• InChI: InChI=1S/C8H7F3N4O2S/c9-8(10,11)6-14-7(18-15-6)12-3-1-2-4(16)13-5(3)17/h3H,1-2H2,(H,12,14,15)(H,13,16,17)
• InChI Key: KNDNXLQDCCPEHO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC(=O)C1NC2=NC(=NS2)C(F)(F)F
• Molecular Formula: C8H7F3N4O2S
• Molecular Weight: 280.23 g/mol

Description

3-[[3-(Trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]piperidine-2,6-dione, also known as TATD, is a chemical compound that has gained significant attention in scientific research due to its unique properties. TATD belongs to the class of thiadiazole compounds and is known for its potential applications in various fields such as medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of 3-[[3-(Trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]piperidine-2,6-dione is not fully understood. However, studies have suggested that 3-[[3-(Trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]piperidine-2,6-dione may exert its effects through the inhibition of specific enzymes and receptors in the body.
Biochemical and Physiological Effects
3-[[3-(Trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]piperidine-2,6-dione has been shown to have various biochemical and physiological effects. In vitro studies have shown that 3-[[3-(Trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]piperidine-2,6-dione can inhibit the activity of specific enzymes and receptors in the body, which may contribute to its anti-inflammatory and neuroprotective effects. 3-[[3-(Trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]piperidine-2,6-dione has also been shown to reduce the production of reactive oxygen species, which can cause oxidative damage to cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[[3-(Trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]piperidine-2,6-dione in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation of 3-[[3-(Trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]piperidine-2,6-dione is its low solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-[[3-(Trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]piperidine-2,6-dione. One area of interest is the development of new 3-[[3-(Trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]piperidine-2,6-dione derivatives with improved solubility and bioavailability. Another area of interest is the investigation of the potential use of 3-[[3-(Trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]piperidine-2,6-dione in the treatment of other neurodegenerative diseases such as Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of 3-[[3-(Trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]piperidine-2,6-dione and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of 3-[[3-(Trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]piperidine-2,6-dione involves the reaction of 3-amino-1,2,4-thiadiazole-5-carboxylic acid with trifluoroacetic anhydride, followed by the reaction with piperidine-2,6-dione. The final product is obtained through a purification process using chromatography techniques.

Scientific Research Applications

3-[[3-(Trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]piperidine-2,6-dione has been extensively studied for its potential applications in various fields of scientific research. In medicine, 3-[[3-(Trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]piperidine-2,6-dione has shown promising results as an anti-inflammatory agent and a potential treatment for Alzheimer's disease. In agriculture, 3-[[3-(Trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]piperidine-2,6-dione has been studied for its potential use as a herbicide and fungicide. In material science, 3-[[3-(Trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]piperidine-2,6-dione has been studied for its potential use in the development of new electronic materials.